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Compound of Interest

Compound Name: 3-(N-Boc-aminoethyl)-piperidine

Cat. No.: B1334842

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(N-Boc-aminoethyl)-piperidine, with the CAS number 215305-98-9, is a substituted
piperidine derivative that serves as a valuable building block in synthetic organic chemistry. The
presence of a Boc-protected amino group and a reactive secondary amine on the piperidine
ring makes it a versatile intermediate in the synthesis of more complex molecules, particularly
in the field of medicinal chemistry. Piperidine and its derivatives are prevalent scaffolds in a
wide array of pharmaceuticals and bioactive compounds. This document provides a
comprehensive overview of the known chemical properties, available synthesis routes, and
potential applications of 3-(N-Boc-aminoethyl)-piperidine.

Core Chemical Properties

The fundamental chemical and physical properties of 3-(N-Boc-aminoethyl)-piperidine are
summarized below. It is important to note that while some experimental data is available,
certain properties are based on computational predictions.
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Property Value Source(s)
Molecular Formula C12H24N202 [1112][3]
Molecular Weight 228.33 g/mol [11[2][3]
Appearance Yellow to brown oil or solid

Boiling Point (Predicted) 337.3 £ 15.0 °C at 760 mmHg

pKa (Predicted) 12.85+ 0.46

Density (Predicted) 0.971 g/cm?3

Table 1: Physicochemical Properties of 3-(N-Boc-aminoethyl)-piperidine

Identifier Value

CAS Number 215305-98-9

IUPAC Name tert-butyl (2-(piperidin-3-yl)ethyl)carbamate
SMILES C1CCNC(C1)CCNC(=0)OC(C)(C)C

INChI=1S/C12H24N202/c1-12(2,3)16-11(15)14-
InChl 8-6-10-5-4-7-13-9-10/h10,13H,4-9H2,1-3H3,
(H,14,15)

Table 2: Chemical Identifiers for 3-(N-Boc-aminoethyl)-piperidine

Spectroscopic Data

Detailed experimental spectroscopic data for 3-(N-Boc-aminoethyl)-piperidine is not readily
available in the public domain. Researchers utilizing this compound would need to perform
their own analyses (NMR, IR, MS) to confirm its identity and purity.

Experimental Protocols
Synthesis of Aminoethyl-Substituted Piperidine
Derivatives
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While a specific, detailed protocol for the synthesis of 3-(N-Boc-aminoethyl)-piperidine is not
widely published, a general approach for the synthesis of related aminoethyl-substituted
piperidine derivatives has been described. One such methodology involves the conjugate
addition of a phenyl nucleophile to a,3-unsaturated ketones, followed by a Wittig reaction to
introduce a C2 chain. The subsequent transformation of an ester group into an amino moiety
and removal of the N-protective group are the final steps.[4]

A logical synthetic route to 3-(N-Boc-aminoethyl)-piperidine could involve the following key
steps:

3-Piperidineacetonitrile e.0., LiAIH4 or H2/Catalyst Geeduction of NitriIe]—>[3-(2-Aminoethyl)piperidine B0c)20, base [Boc ProtectiorD—>G-(N-Boc-aminoethyl)-piperidina

Click to download full resolution via product page

Caption: A plausible synthetic workflow for 3-(N-Boc-aminoethyl)-piperidine.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the scientific literature detailing the direct
biological activity of 3-(N-Boc-aminoethyl)-piperidine or its involvement in any signaling
pathways. However, the broader class of aminoethyl-substituted piperidine derivatives has
been investigated as ol receptor ligands with potential antiproliferative properties.[4][5] The ol
receptor is an intracellular chaperone protein implicated in a variety of cellular functions, and its
modulation is a target for therapeutic intervention in neurological disorders and cancer.

The general structure of these derivatives suggests their potential to interact with various
biological targets, and 3-(N-Boc-aminoethyl)-piperidine serves as a key intermediate for
creating libraries of such compounds for screening and drug discovery.
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Caption: Role of 3-(N-Boc-aminoethyl)-piperidine in a drug discovery workflow.

Safety Information

Based on available data, 3-(N-Boc-aminoethyl)-piperidine should be handled with care in a

laboratory setting. The following hazard statements have been associated with this compound:

¢ H302: Harmful if swallowed.

¢ H315: Causes skin irritation.

o H319: Causes serious eye irritation.
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o H335: May cause respiratory irritation.

Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn when handling this chemical. Work should be conducted in a well-
ventilated area or a fume hood.

Conclusion

3-(N-Boc-aminoethyl)-piperidine is a valuable chemical intermediate with significant potential
in the synthesis of novel piperidine-based compounds for pharmaceutical and scientific
research. While detailed experimental data on its physicochemical and spectroscopic
properties are not extensively documented, its structural features make it an attractive starting
material for creating diverse molecular libraries. Further research into the synthesis and
biological evaluation of derivatives of 3-(N-Boc-aminoethyl)-piperidine may lead to the
discovery of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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